![molecular formula C8H8ClFN2O B1519691 (5-Fluoro-1,3-benzoxazol-2-yl)methylamine hydrochloride CAS No. 1158493-85-6](/img/structure/B1519691.png)
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine hydrochloride
Overview
Description
(5-Fluoro-1,3-benzoxazol-2-yl)methylamine hydrochloride is a useful research compound. Its molecular formula is C8H8ClFN2O and its molecular weight is 202.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Novel Antidepressant Development
Research has identified compounds with selective serotonin reuptake inhibitor (SSRI) properties and 5-HT2A receptor antagonistic activity. For example, a novel compound exhibited biochemical profiles indicating potential as a new antidepressant, showing selective 5-HT reuptake inhibition and potent antagonistic activity at the 5-HT2A receptor, suggesting its therapeutic activity could surpass conventional SSRIs (Hatanaka et al., 1996).
2. Neurokinin-1 Receptor Antagonism for Emesis and Depression
A compound demonstrated high affinity as an orally active, h-NK(1) receptor antagonist, showing efficacy in pre-clinical tests relevant to clinical efficacy in emesis and depression. This highlights its potential for both intravenous and oral administration in clinical settings (Harrison et al., 2001).
3. Imaging of Cerebral β-Amyloid Plaques
Radiofluoro-pegylated phenylbenzoxazole derivatives have been synthesized and evaluated as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease using positron emission tomography (PET), showing high affinity for Aβ(1-42) aggregates. This indicates their potential use in diagnosing and studying the progression of Alzheimer's disease (Cui et al., 2012).
4. Synthesis of Fluorinated Compounds
The development of fluoroalkyl amino reagents for introducing the fluoro(trifluoromethoxy)methyl group onto arenes and heterocycles demonstrates the compound's role in the synthesis of important building blocks for medicinal and agricultural chemistry, highlighting its versatility in chemical synthesis (Schmitt et al., 2017).
5. Antimicrobial and Antifungal Activity
The synthesis and structural characterization of substituted 6-fluorobenzo[d]thiazole amides revealed some compounds with antibacterial and antifungal activity comparable or slightly better than conventional medicinal standards. This underscores the compound's potential in developing new antimicrobial agents (Pejchal et al., 2015).
Properties
IUPAC Name |
(5-fluoro-1,3-benzoxazol-2-yl)methanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FN2O.ClH/c9-5-1-2-7-6(3-5)11-8(4-10)12-7;/h1-3H,4,10H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGLCVXSFTDLKPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)N=C(O2)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.